Cas no 1376607-77-0 (5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride)
1376607-77-0 structure
Product Name:5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
CAS No:1376607-77-0
MF:C5H6Cl2N2O2S
MW:229.084337711334
CID:6312904
PubChem ID:91534940
Update Time:2024-01-13
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 1376607-77-0
- 5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
- EN300-27721438
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- Inchi: 1S/C5H6Cl2N2O2S/c1-3-8-5(12(7,10)11)4(6)9(3)2/h1-2H3
- InChI Key: LIFMJBDANATILD-UHFFFAOYSA-N
- SMILES: ClC1=C(N=C(C)N1C)S(=O)(=O)Cl
Computed Properties
- Exact Mass: 227.9527040g/mol
- Monoisotopic Mass: 227.9527040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.3Ų
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27721438-0.05g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 0.05g |
$188.0 | 2025-03-20 | |
| Enamine | EN300-27721438-0.1g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 0.1g |
$282.0 | 2025-03-20 | |
| Enamine | EN300-27721438-0.25g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 0.25g |
$403.0 | 2025-03-20 | |
| Enamine | EN300-27721438-0.5g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 0.5g |
$636.0 | 2025-03-20 | |
| Enamine | EN300-27721438-1.0g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 1.0g |
$813.0 | 2025-03-20 | |
| Enamine | EN300-27721438-2.5g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 2.5g |
$1594.0 | 2025-03-20 | |
| Enamine | EN300-27721438-5.0g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 5.0g |
$2360.0 | 2025-03-20 | |
| Enamine | EN300-27721438-10.0g |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95.0% | 10.0g |
$3500.0 | 2025-03-20 | |
| Aaron | AR023JGM-50mg |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95% | 50mg |
$284.00 | 2025-02-14 | |
| Aaron | AR023JGM-100mg |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride |
1376607-77-0 | 95% | 100mg |
$413.00 | 2025-02-14 |
5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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